Cas no 69047-36-5 (1-Methyl-1H-indole-7-carbaldehyde)

• Product Name: 1-Methyl-1H-indole-7-carbaldehyde
• CAS No: 69047-36-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD11109329
• CID: 1005244
• PubChem ID: 11040979
• Update Time: 2025-04-20

1-Methyl-1H-indole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-7-carbaldehyde
• 1H-Indole-7-carboxaldehyde, 1-Methyl-
• 1-methylindole-7-carbaldehyde
• 1-methyl-1H-indole-7-carboxaldehyde
• 1-methyl-7-formyl-1H-indole
• 7-formyl-1-methylindole
• JOBIAZYEJOMXEP-UHFFFAOYSA
• N-methyl-7-indolecarboxaldehyde
• 1-methyl-7-formylindole
• N-methylindole-7-carboxaldehyde
• JOBIAZYEJOMXEP-UHFFFAOYSA-
• JOBIAZYEJOMXEP-UHFFFAOYSA-N
• SBB087358
• AK457356
• 1H-Indole-7-carboxaldehyde, 1-methyl- (9CI)
• A915576
• C76182
• MFCD11109329
• CS-0151167
• DS-18827
• 69047-36-5
• DTXSID20452921
• 1H-Indole-7-carboxaldehyde,1-methyl-(9ci)
• SY322810
• AKOS006305839
• FT-0719172
• SCHEMBL690926
• InChI=1/C10H9NO/c1-11-6-5-8-3-2-4-9(7-12)10(8)11/h2-7H,1H3
• DB-074098

• MDL： MFCD11109329
• Inchi： 1S/C10H9NO/c1-11-6-5-8-3-2-4-9(7-12)10(8)11/h2-7H,1H3
• InChI Key： JOBIAZYEJOMXEP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 1.5

Experimental Properties

• PSA: 22.00000
• LogP: 1.99080

1-Methyl-1H-indole-7-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C